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Compound of Interest

Compound Name: Apritone
CAS No.: 68133-79-9
Cat. No.: B1237439
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and physicochemical properties of Apritone. It includes detailed experimental protocols for its
synthesis and for assessing its biological activity related to bacterial membrane permeability. All
guantitative data is presented in structured tables, and logical workflows are visualized using
Graphviz diagrams.

Chemical Identity and Structure

Apritone, known chemically as 2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl|cyclopentan-1-one, is a
synthetic fragrance ingredient valued for its characteristic ripe apricot and peach aroma.[1][2]
Its chemical structure consists of a five-membered cyclopentanone ring substituted with a ten-
carbon geranyl-derived side chain that contains two double bonds.[2] The trans, or (E)-isomer,
is the form predominantly used in the fragrance industry.

Table 1: Chemical Identifiers for Apritone
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Identifier Value

2-[(2E)-3,7-dimethylocta-2,6-dien-1-

UPAC Name yllcyclopentan-1-one

CAS Number 68133-79-9

Molecular Formula C15H240]3]

Molecular Weight 220.35 g/mol [3]

Canonical SMILES CC(=CCCcC(=Cccl1ccecece1=0)C)C
Isomeric SMILES CC(=CCC/C(=C/Cc1cccece1=0)/C)C

INChl=1S/C15H240/c1-12(2)6-4-7-13(3)10-11-
InChl 14-8-5-9-15(14)16/h6,10,14H,4-5,7-9,11H2,1-
3H3/b13-10+

InChlKey ZNSALEJHPSBXDK-JLHYYAGUSA-N

Physicochemical and Spectroscopic Data

Apritone is a colorless to pale yellow liquid with a fruity odor.[3][4] It is insoluble in water but
soluble in alcohol.[3][4] A summary of its key physicochemical properties is provided in Table 2.

Table 2: Physicochemical Properties of Apritone
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Property Value

Appearance Colorless to pale yellow liquid[3][4]
Boiling Point 310.79 °C (EPI1 4.0)[3]

Flash Point 282 °F (CQ)[3]

Density 0.911 - 0.916 g/cm® @ 25 °C[5]
Refractive Index 1.482 - 1.489 @ 20 °C[5]

Vapor Pressure 0.0009 mmHg @ 20 °CJ[3]

log P 5.15

Solubility Insoluble in water; soluble in alcohol[3][4]

Spectroscopic Analysis

Detailed spectroscopic data is crucial for the unequivocal identification and characterization of
Apritone.

Infrared (IR) Spectroscopy: The IR spectrum of Apritone would exhibit a strong absorption
band characteristic of a ketone carbonyl group (C=0) around 1740 cm~1. Other significant
peaks would include those for C-H stretching of alkanes (around 2850-2960 cm~1) and alkenes
(=C-H stretching around 3020-3100 cm~1), and C=C stretching of the alkene groups (around
1650 cm™1).[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum would be complex, with signals corresponding to the
various protons in the cyclopentanone ring and the geranyl side chain. Key signals would
include those for the vinyl protons on the two double bonds and the methyl groups.

e 13C NMR: The carbon NMR spectrum would show distinct signals for the carbonyl carbon (in
the range of 205-220 ppm), the sp? carbons of the double bonds (around 110-150 ppm), and
the sp3 carbons of the cyclopentanone ring and the alkyl chain (in the aliphatic region).[7][8]
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Mass Spectrometry (MS): The mass spectrum of Apritone would show a molecular ion peak
(M*) at m/z 220. The fragmentation pattern would be complex due to the presence of the
ketone and the alkene functionalities, with characteristic losses of alkyl fragments from the side
chain.[9][10][11][12]

Synthesis of Apritone

A general method for the synthesis of 2-substituted cyclopentanones, which can be adapted for
Apritone, involves the alkylation of a cyclopentanone-2-carboxylic ester followed by hydrolysis
and decarboxylation.[13]

Experimental Protocol: Synthesis of 2-Alkyl-
Cyclopentanone (General Procedure)

This protocol is based on a general method for the preparation of 2-substituted
cyclopentanones and would need to be optimized for the specific synthesis of Apritone using a
suitable geranyl halide.

o Formation of the Cyclopentanone-2-carboxylic Ester Salt: An adipic ester is reacted with an
alkoxide (e.g., sodium methoxide) in an inert solvent (e.g., toluene). The alcohol formed
during the reaction is removed by distillation.[13]

» Alkylation: The resulting salt of the cyclopentanone-2-carboxylic ester is then alkylated
without isolation by adding an appropriate alkylating agent, such as geranyl bromide or
geranyl chloride.[13]

o Hydrolysis and Decarboxylation: After the alkylation is complete, the inert solvent is distilled
off. A strong aqueous acid (e.qg., sulfuric acid) is added to the residue, and the mixture is
refluxed. This step hydrolyzes the ester and promotes decarboxylation to yield the 2-
substituted cyclopentanone.[13]

« |solation and Purification: The final product, Apritone, can be isolated from the reaction
mixture by azeotropic distillation.[13] Further purification can be achieved by distillation or
column chromatography.
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Caption: General synthesis workflow for 2-substituted cyclopentanones.

Biological Activity: Enhancement of Bacterial
Membrane Permeability

Apritone has been shown to enhance the susceptibility of bacteria, such as Staphylococcus
aureus and Escherichia coli, to certain antibiotics.[14] This effect is attributed to its ability to
disrupt the cytoplasmic membrane, thereby increasing its permeability to other antimicrobial
compounds.[1][14]

Experimental Protocols

The following protocols are based on the study by Brehm-Stecher and Johnson (2003).[14]
e Prepare agar plates seeded with the test bacterium (e.g., Staphylococcus aureus).

o Apply paper disks impregnated with a standard amount of an antibiotic (e.g., ciprofloxacin,
clindamycin, erythromycin, gentamicin, tetracycline, or vancomycin) to the surface of the
agar.[15]

o To test the effect of Apritone, incorporate it into the agar at various concentrations.
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 Incubate the plates under appropriate conditions.

e Measure the diameter of the zone of inhibition around each antibiotic disk. An increased
zone of inhibition in the presence of Apritone indicates enhanced antibiotic susceptibility.

This assay uses the fluorescent dye ethidium bromide, which is generally impermeant to cells
with intact membranes but fluoresces upon intercalating with DNA inside cells with
compromised membranes.[16][17][18][19][20]

o Grow the test bacterium (e.g., Lactobacillus fermentum) to a specific cell density in a suitable
broth medium.[14]

» Harvest the cells by centrifugation, wash them, and resuspend them in a neutral phosphate
buffer to a concentration of approximately 107 CFU/mL.[14]

o Treat the cell suspension with Apritone (e.g., at a final concentration of 0.5 mM) and
ethidium bromide (e.g., 15 uM).[14] A control group should be treated with the solvent for
Apritone (e.g., ethanol) instead.

 Incubate the suspensions at room temperature (e.g., 25°C).[14]

» At various time points (e.g., 0, 5, and 40 minutes), analyze the fluorescence of the cell
suspension using a flow cytometer. An increase in fluorescence in the Apritone-treated cells
compared to the control indicates an increase in membrane permeability.[1][14]
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Caption: Experimental workflow to determine the effect of Apritone on bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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